4-Bromo-1-(3-nitro-phenyl)-1H-imidazole

• Molecular Formula: C9H6BrN3O2
• Molecular Weight: 268.07 g/mol
• IUPAC Name: 4-bromo-1-(3-nitrophenyl)imidazole
• InChI: InChI=1S/C9H6BrN3O2/c10-9-5-12(6-11-9)7-2-1-3-8(4-7)13(14)15/h1-6H
• InChI Key: RMUVCKIOVSAALO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N2C=C(N=C2)Br

Description

4-Bromo-1-(3-nitro-phenyl)-1H-imidazole is a useful research compound. Its molecular formula is C9H6BrN3O2 and its molecular weight is 268.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-imidazole (32 g; 217.7 mmol) in DMF (300 mL) was carefully added NaH (60% dispension; 10.8 g; 270 mmol) such that the temperature did not exceed 30° C. The slurry was stirred for 20 min after which 3-nitro-fluorobenzene 35 mL; 329 mmol) was added. The reaction mixture was stirred for another 30 min, heated to 150° C. and left with stirring overnight. The reaction mixture was poured onto 750 mL of ice-water under stirring. The precipitate was isolated by filtration, washed with H2O, air-dried and trituated with a diethyl ether-petrol ether (bp=80-100° C.) mixture (100 mL+100 mL) to give after filtration and drying of the solid 70 g crude product.